Cas no 1028454-88-7 (((Benzo[d]thiazol-2-ylsulfinyl)methyl)diphenylphosphine oxide)

• Product Name: ((Benzo[d]thiazol-2-ylsulfinyl)methyl)diphenylphosphine oxide
• CAS No: 1028454-88-7
• MF: C₂₀H₁₆NO₂PS₂
• MW: 397.450303077698
• CID: 3167309
• PubChem ID: 84819642
• Update Time: 2025-08-02

((Benzo[d]thiazol-2-ylsulfinyl)methyl)diphenylphosphine oxide Chemical and Physical Properties

Names and Identifiers

• ((Benzo[d]thiazol-2-ylsulfinyl)methyl)diphenylphosphineoxide
• 1028454-88-7
• 2-(DIPHENYLPHOSPHOROSO)METHANESULFINYL-1,3-BENZOTHIAZOLE
• ((Benzo[d]thiazol-2-ylsulfinyl)methyl)diphenylphosphine oxide

• Inchi： 1S/C20H16NO2PS2/c22-24(16-9-3-1-4-10-16,17-11-5-2-6-12-17)15-26(23)20-21-18-13-7-8-14-19(18)25-20/h1-14H,15H2
• InChI Key： MXJJHCFXGVXYNS-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2S1)(CP(C1C=CC=CC=1)(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 397.03600810Da
• Monoisotopic Mass: 397.03600810Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 94.5Ų

Additional information on ((Benzo[d]thiazol-2-ylsulfinyl)methyl)diphenylphosphine oxide

Comprehensive Analysis of ((Benzo[d]thiazol-2-ylsulfinyl)methyl)diphenylphosphine oxide (CAS No. 1028454-88-7)

The compound ((Benzo[d]thiazol-2-ylsulfinyl)methyl)diphenylphosphine oxide (CAS No. 1028454-88-7) is a highly specialized organophosphorus derivative with a unique sulfinyl and benzothiazole backbone. This molecule has garnered significant attention in recent years due to its versatile applications in pharmaceutical research, material science, and catalysis. Its structural complexity, featuring a diphenylphosphine oxide group and a benzo[d]thiazole moiety, makes it a valuable intermediate for synthesizing advanced bioactive compounds and functional materials.

One of the most frequently searched questions about this compound revolves around its synthetic pathways and reactivity. Researchers often explore how the sulfinyl group influences its chelation properties or its role in asymmetric catalysis. Recent studies highlight its potential in metal-ligand complexes, where the phosphine oxide moiety acts as a stabilizing agent. This aligns with the growing interest in sustainable chemistry, as the compound’s modular design allows for eco-friendly modifications.

In the context of drug discovery, ((Benzo[d]thiazol-2-ylsulfinyl)methyl)diphenylphosphine oxide has been investigated for its pharmacophore potential. The benzothiazole scaffold is known for its antimicrobial and anticancer properties, while the phosphine oxide group enhances solubility and bioavailability. This dual functionality addresses a common query in medicinal chemistry: how to balance lipophilicity and water solubility in drug candidates.

Another trending topic is the compound’s utility in advanced materials. Its ability to form coordination polymers or supramolecular assemblies has been explored for optoelectronic devices and sensors. The sulfinyl group’s redox activity further expands its applications in energy storage systems, a hot topic in renewable energy research. This versatility makes CAS No. 1028454-88-7 a recurring subject in patents and academic papers.

From an analytical chemistry perspective, the compound’s spectroscopic signatures (e.g., NMR, IR, and mass spectrometry data) are often discussed in online forums. Researchers seek reliable characterization protocols to distinguish it from similar organophosphorus compounds. Its stability under various conditions is another frequently raised concern, particularly for industrial-scale applications.

In summary, ((Benzo[d]thiazol-2-ylsulfinyl)methyl)diphenylphosphine oxide represents a nexus of multidisciplinary research. Its structural elegance and functional adaptability continue to inspire innovations across chemistry, biology, and materials engineering. As interest in tailored molecular design grows, this compound is poised to remain a focal point in scientific discourse.